Cas no 2097930-53-3 (2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2097930-53-3
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6290085
• PubChem ID: 126850650
• Update Time: 2025-11-01

2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2097930-53-3
• 2-(pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• F6476-4398
• 2-pyridin-4-ylsulfanyl-1-(3-quinoxalin-2-yloxypyrrolidin-1-yl)ethanone
• AKOS040697920
• 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C19H18N4O2S/c24-19(13-26-15-5-8-20-9-6-15)23-10-7-14(12-23)25-18-11-21-16-3-1-2-4-17(16)22-18/h1-6,8-9,11,14H,7,10,12-13H2
• InChI Key： RCTRXFDYZHISGL-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)CC(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 366.11504700g/mol
• Monoisotopic Mass: 366.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2097930-53-3 and Product Name: 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

The compound with the CAS number 2097930-53-3 and the product name 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings, including pyridine, pyrrolidine, and quinoxaline, suggests a high degree of molecular complexity that may contribute to its unique pharmacological properties.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridin-4-ylsulfanyl moiety, a key structural feature of this compound, is known for its ability to enhance binding affinity and selectivity in biological targets. This moiety has been extensively studied for its role in modulating various enzymatic and receptor interactions, making it a valuable component in the development of small-molecule drugs.

The quinoxalin-2-yloxy group further contributes to the molecular diversity of this compound, providing a scaffold that can interact with biological systems in multiple ways. Quinoxaline derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The integration of this group with the pyrrolidine ring creates a complex system that may exhibit synergistic effects when interacting with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the pyridin-4-ylsulfanyl, quinoxalin-2-yloxy, and pyrrolidin-1-yl groups creates a multifaceted structure that can be fine-tuned to target specific biological pathways. This flexibility is particularly valuable in the context of modern drug discovery, where personalized medicine and targeted therapies are becoming increasingly important.

In recent years, there has been a growing interest in the development of molecules that can modulate protein-protein interactions (PPIs). The complex architecture of 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one suggests that it may have the ability to interfere with PPIs, which are often difficult to target with traditional small-molecule drugs. This capability is particularly relevant given the increasing evidence linking aberrant PPIs to various diseases, including cancer and inflammatory disorders.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to construct the intricate molecular framework efficiently. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been crucial in achieving the desired structure. The use of high-resolution spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has further facilitated the structural elucidation and confirmation of this compound.

The pharmacological evaluation of 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one has revealed several promising properties. Initial in vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with certain receptors has been observed to modulate inflammatory responses, making it a potential candidate for treating inflammatory conditions.

One particularly intriguing aspect of this compound is its potential to cross the blood-brain barrier (BBB). The ability to deliver therapeutic agents across the BBB is crucial for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and glioblastoma. The structural features of 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one, particularly the presence of lipophilic moieties like the pyridine ring, may facilitate its penetration through the BBB. This property opens up new avenues for developing treatments for central nervous system (CNS) disorders.

The development of novel drug candidates often involves rigorous optimization processes to enhance potency, selectivity, and pharmacokinetic properties. In the case of 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one, ongoing research aims to refine its chemical structure to improve its biological activity while minimizing potential side effects. Techniques such as structure-based drug design (SBDD) and computer-assisted molecular design (CAMD) are being employed to guide these optimization efforts.

Another area of focus is the exploration of analogues based on this compound's core structure. By modifying specific functional groups or introducing new moieties, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques are being utilized to rapidly assess the activity of these analogues against various biological targets. This approach allows for the identification of lead compounds that can be further developed into clinical candidates.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how 2-(Pyridin-4-ylsulfanyl)-1-[3-(quinoxalin--2--yloxy)pyrrolidin--1--yl]ethan--1--one interacts with biological targets at a molecular level. By simulating these interactions computationally, researchers can predict binding affinities, identify key binding residues, and optimize drug-like properties before conducting expensive experimental studies.

In conclusion, 2097930--53--3and its corresponding product name, 2--(Pyridin--4--ylsulfanyl)-- 1--[ 3--(quinoxalin-- 2--yloxy)pyrrolidin-- 1--yl]ethan-- 1--one, represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. The intricate structural framework and diverse functional groups make this compound a promising lead molecule for drug development. Ongoing research aims to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.